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Compound of Interest

Compound Name: Isononyl acrylate

Cat. No.: B1593626

This technical guide provides an in-depth overview of the commercial availability, synthesis,
purification, and safe handling of isononyl acrylate for research applications. The information
is tailored for researchers, scientists, and drug development professionals, with a focus on
practical laboratory implementation.

Commercial Availability

Isononyl acrylate is commercially available from a variety of chemical suppliers in research-
grade quantities. It is typically sold as a mixture of branched-chain isomers and is often
stabilized with hydroquinone monomethyl ether (MEHQ) to prevent polymerization. When
sourcing isononyl acrylate, it is crucial to verify the purity, stabilizer concentration, and
iIsomeric composition to ensure consistency in experimental results.

Below is a summary of representative commercial suppliers and typical product specifications.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1593626?utm_src=pdf-interest
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Gr
ade

Available
Quantitie
s

Aladdin

Scientific

Isononyl
Acrylate
(mixture of
branched
chain
isomers)
(stabilized
with
MEHQ)

51952-49-
9

C12H2202

198.31

Research
Grade

100 mL

Lab Pro

Inc.

Isononyl
Acrylate
(mixture of
branched
chain
isomers)
(stabilized
with
MEHQ)

51952-49-
9

C12H2202

198.31

Not
Specified

100 mL

Tokyo
Chemical
Industry
(TCI)

Isononyl
Acrylate
(mixture of
branched
chain
isomers)
(stabilized
with
MEHQ)

51952-49-
9

C12H2202

198.31

>95.0%
(GC)

25 mL, 100
mL, 500
mL

Jigs
Chemical

Isononyl

acrylate

51952-49-
9

C12H2202

198.30

R&D to
Commercia
[

Bulk

guantities
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Osaka
Organic
] Isononyl 51952-49- Not 15 kg, 170
Chemical C12H2202 198.3 N
Acrylate 9 Specified kg
Industry
Ltd.

Note: This is not an exhaustive list, and availability and specifications are subject to change.
Researchers should always consult the supplier's certificate of analysis for the most accurate
information.

The following diagram illustrates a typical workflow for procuring research-grade isononyl
acrylate.

Workflow for Procurement of Research-Grade Isononyl Acrylate
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Procurement Workflow

Laboratory-Scale Synthesis

For applications requiring custom purity, specific isomeric forms, or non-stabilized isononyl
acrylate, laboratory-scale synthesis may be necessary. The most common method for
preparing acrylate esters is the Fischer-Speier esterification, which involves the acid-catalyzed
reaction of a carboxylic acid with an alcohol.

While a specific, peer-reviewed laboratory protocol for the synthesis of isononyl acrylate is not
readily available in the public domain, the following procedure is adapted from a standard
protocol for the esterification of isononyl alcohol and should yield the desired product.[1]

Reaction:

Isononyl Alcohol + Acrylic Acid = Isononyl Acrylate + Water

Experimental Protocol: Synthesis of Isononyl Acrylate

Materials:

Isononyl alcohol (mixture of isomers)

e Acrylic acid

o p-Toluenesulfonic acid monohydrate (catalyst)

» Hydroquinone (polymerization inhibitor)

e Toluene (for azeotropic removal of water)

e 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate
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e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

o Standard laboratory glassware
Procedure:

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add
isononyl alcohol (e.g., 0.2 mol), acrylic acid (e.g., 0.24 mol, 1.2 equivalents), p-
toluenesulfonic acid monohydrate (e.g., 0.01 mol, 5 mol%), and a small amount of
hydroquinone (e.g., 100 mg). Add toluene (approx. 50 mL) to the flask.

o Azeotropic Distillation: Assemble a Dean-Stark apparatus and a reflux condenser on top of
the round-bottom flask. Heat the mixture to reflux with vigorous stirring. The toluene-water
azeotrope will begin to collect in the Dean-Stark trap. Continue the reaction until the
theoretical amount of water has been collected, or until water is no longer being formed.

o Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with:

o 5% sodium bicarbonate solution (2 x 50 mL) to neutralize the acidic catalyst and
unreacted acrylic acid.

o Water (1 x 50 mL).
o Saturated sodium chloride solution (1 x 50 mL) to aid in the separation of the layers.

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.
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» Solvent Removal: Filter the drying agent and remove the toluene using a rotary evaporator.

The following diagram illustrates the general workflow for the synthesis of isononyl acrylate.

Laboratory Synthesis Workflow for Isononyl Acrylate
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Synthesis Workflow

Purification

The crude isononyl acrylate obtained from the synthesis will likely contain unreacted starting
materials and side products. For high-purity applications, further purification is necessary,
typically through vacuum distillation.

Experimental Protocol: Purification by Vacuum
Distillation

Materials and Equipment:

e Crude isononyl acrylate
« Distillation flask

e Fractionating column (e.g., Vigreux)
e Condenser

» Receiving flask(s)

e Vacuum pump

e Manometer

e Heating mantle

e Cold trap

Procedure:

o Setup: Assemble a vacuum distillation apparatus. It is crucial to use a fractionating column to
achieve good separation. Add a small amount of a polymerization inhibitor (e.g.,
hydroquinone) to the crude isononyl acrylate in the distillation flask.
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« Distillation: Gradually reduce the pressure to the desired level. The boiling point of isononyl
acrylate is approximately 95-105 °C at 10 mmHg. Heat the distillation flask gently.

o Fraction Collection: Discard the initial forerun, which may contain residual toluene and other
low-boiling impurities. Collect the main fraction of isononyl acrylate at a constant

temperature and pressure.

» Storage: Store the purified isononyl acrylate in a cool, dark place, and consider adding a
stabilizer if it is to be stored for an extended period.

The following diagram outlines the purification workflow.
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Purification Workflow for Isononyl Acrylate
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Purification Workflow

Characterization and Spectroscopic Data

Due to the isomeric nature of the isononyl group, the spectroscopic data for isononyl acrylate
will exhibit complex signals in the alkyl region. The following table summarizes the expected
spectral features based on the functional groups present and data from similar acrylate esters.
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Expected Chemical

Technique Functional Group . Notes
Shift /| Wavenumber
Three distinct signals
_ 5 5.8 -6.4 ppm .
1H NMR Vinyl (CH2=CH-) ) corresponding to the
(multiplets)

three vinyl protons.

Ester (-O-CHz2-)

0 ~4.1 ppm (triplet or
multiplet)

The chemical shift and
multiplicity will depend

on the specific isomer.

Alkyl (-(CH2)n-CHs)

00.8-1.7 ppm

(complex multiplets)

A complex region due
to the branched

isononyl chain.

13C NMR Carbonyl (C=0) 0 ~166 ppm
Vinyl (=CH2) 0 ~128 ppm
Vinyl (=CH-) 0 ~130 ppm
Ester (-O-CHz) 0 ~64 ppm
Multiple signals
Alkyl (-CH2-, -CH-, - corresponding to the
010 - 40 ppm

CHs)

different carbons in

the isononyl group.

Strong, sharp

absorption.

FTIR C=0 Stretch (Ester) ~1725 cm1
C=C Stretch (Alkene) ~1635 cm~1 Medium intensity.
=C-H Bending ~810 cm1

C-O Stretch (Ester)

1150-1200 cm~1

Strong absorption.

C-H Stretch (Alkyl)

2850-2960 cm™1

Strong, broad

Mass Spec.

Molecular lon (M%)
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losses of the acrylate

and alkyl fragments.

Safety and Handling

Isononyl acrylate is an irritant to the skin and eyes and may cause respiratory irritation. It is
essential to handle this chemical in a well-ventilated fume hood and to wear appropriate
personal protective equipment (PPE).

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Nitrile rubber gloves.

» Skin and Body Protection: Laboratory coat.

Handling and Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.

Isononyl acrylate can polymerize if not properly inhibited. Ensure the presence of a
stabilizer for long-term storage.

Avoid contact with strong oxidizing agents, acids, and bases.

The following diagram illustrates the key safety considerations when handling isononyl
acrylate.
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Safety Precautions for Handling Isononyl Acrylate
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Safety Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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